Cas no 163352-83-8 (Cyclopentanecarboxylicacid, 2-(formylhydrazono)-, ethyl ester, (E)- (9CI))

• Product Name: Cyclopentanecarboxylicacid, 2-(formylhydrazono)-, ethyl ester, (E)- (9CI)
• CAS No: 163352-83-8
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 110209
• Update Time: 2024-01-24

Cyclopentanecarboxylicacid, 2-(formylhydrazono)-, ethyl ester, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylicacid, 2-(formylhydrazono)-, ethyl ester, (E)- (9CI)
• Cyclopentanecarboxylic acid, 2-(formylhydrazono)-, ethyl ester, (E)- (9CI)

• Inchi： 1S/C9H14N2O3/c1-2-14-9(13)7-4-3-5-8(7)11-10-6-12/h6-7H,2-5H2,1H3,(H,10,12)/b11-8+
• InChI Key： HRCJVHLTQNJHML-DHZHZOJOSA-N
• SMILES： C1(C(OCC)=O)CCC/C/1=N\NC=O

Computed Properties

• Exact Mass: 198.10052
• Monoisotopic Mass: 198.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.8A^2

Experimental Properties

• PSA: 67.76